Cas no 921907-30-4 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide is a specialized sulfonamide derivative featuring a benzoxazepine core, which confers unique structural and functional properties. The compound's rigid heterocyclic framework, combined with the sulfonamide moiety, enhances its potential as a key intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. Its well-defined stereochemistry and stability under physiological conditions make it suitable for further derivatization and pharmacological studies. The presence of the dimethyl and oxo groups contributes to its distinct electronic and steric profile, facilitating selective interactions in biological systems. This compound is primarily utilized in research settings for exploratory drug discovery applications.

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide structure

921907-30-4 structure

Product Name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide

CAS No:921907-30-4

MF:C₁₄H₂₀N₂O₄S

MW:312.384602546692

CID:6551666

Update Time:2025-11-06

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide
- N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide
- Inchi： 1S/C14H20N2O4S/c1-9(2)21(18,19)16-10-5-6-11-12(7-10)20-8-14(3,4)13(17)15-11/h5-7,9,16H,8H2,1-4H3,(H,15,17)
- InChI Key： UBNVMVYUHVQKQK-UHFFFAOYSA-N
- SMILES： CC(S(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)=O)C

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2296-0540-2μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2296-0540-5μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2296-0540-10μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2296-0540-20μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2296-0540-1mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2296-0540-2mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2296-0540-3mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2296-0540-4mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2296-0540-5mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2296-0540-10mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide	921907-30-4	90%+	10mg	$118.5	2023-05-16

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide (CAS No. 921907-30-4)

The compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide (CAS No. 921907-30-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzoxazepine core with a sulfonamide moiety. This hybrid structure positions it as a promising candidate for various therapeutic applications, particularly in the realm of targeted drug design and enzyme inhibition.

One of the most searched questions regarding this compound revolves around its potential applications in drug discovery. Researchers are particularly interested in its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for developing orally active medications. The presence of the sulfonamide group enhances its ability to interact with biological targets, making it a valuable scaffold for designing inhibitors of specific enzymes or receptors.

In the context of current trends, the scientific community is increasingly focused on small-molecule therapeutics for treating chronic diseases. N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide aligns with this trend due to its potential modulatory effects on key biological pathways. For instance, its benzoxazepine core is structurally similar to compounds known to influence G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction and drug targeting.

Another area of interest is the compound's synthetic accessibility. Chemists often search for efficient routes to synthesize such complex molecules, and CAS No. 921907-30-4 presents an intriguing challenge due to its fused heterocyclic system. Recent advancements in green chemistry have also sparked discussions about optimizing its synthesis to reduce environmental impact while maintaining high yield and purity.

The structure-activity relationship (SAR) of this compound is another hot topic. By modifying the propane-2-sulfonamide side chain or the dimethyl groups on the benzoxazepine ring, researchers aim to enhance its selectivity and potency. Such modifications could lead to derivatives with improved therapeutic profiles, addressing unmet medical needs in areas like neurological disorders or inflammatory conditions.

From a commercial perspective, the demand for high-purity reference standards of this compound is rising, driven by its potential use in preclinical studies. Laboratories specializing in analytical chemistry often seek detailed spectroscopic data (e.g., NMR, HPLC) to ensure accurate characterization. This underscores the importance of reliable suppliers and rigorous quality control in the distribution of CAS No. 921907-30-4.

In summary, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propane-2-sulfonamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to mechanistic studies, make it a compound worth watching in the evolving landscape of biomedical research. As scientific inquiries continue to explore its full potential, this molecule may well emerge as a cornerstone in next-generation therapeutics.